Cas no 34366-19-3 (2-Phenylpropane-1-thiol)

2-Phenylpropane-1-thiol structure
2-Phenylpropane-1-thiol structure
Product Name:2-Phenylpropane-1-thiol
CAS No:34366-19-3
MF:C9H12S
MW:152.256581306458
MDL:MFCD23790708
CID:2181766
PubChem ID:22000694
Update Time:2024-11-06

2-Phenylpropane-1-thiol Chemical and Physical Properties

Names and Identifiers

    • (+-)-2-Phenyl-propanethiol-(1)
    • 2-phenylpropane-1-thiol
    • 2-Phenyl-1-propanethiol
    • AMBZ0298
    • AM85735
    • SCHEMBL901919
    • 34366-19-3
    • BS-52521
    • EN300-190476
    • AKOS018444501
    • F73569
    • 2-Phenylpropane-1-thiol
    • MDL: MFCD23790708
    • Inchi: 1S/C9H12S/c1-8(7-10)9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3
    • InChI Key: TZSHURJWYGHGEK-UHFFFAOYSA-N
    • SMILES: SCC(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 152.06597156g/mol
  • Monoisotopic Mass: 152.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 84.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 1

2-Phenylpropane-1-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B522670-10mg
2-phenylpropane-1-thiol
34366-19-3
10mg
$ 50.00 2022-06-07
TRC
B522670-50mg
2-phenylpropane-1-thiol
34366-19-3
50mg
$ 160.00 2022-06-07
TRC
B522670-100mg
2-phenylpropane-1-thiol
34366-19-3
100mg
$ 230.00 2022-06-07
eNovation Chemicals LLC
Y0976988-5g
2-phenylpropane-1-thiol
34366-19-3 95%
5g
$1000 2025-02-19
A2B Chem LLC
AW13860-100mg
2-phenylpropane-1-thiol
34366-19-3 90%
100mg
$61.00 2024-04-20
A2B Chem LLC
AW13860-250mg
2-phenylpropane-1-thiol
34366-19-3 90%
250mg
$103.00 2024-04-20
A2B Chem LLC
AW13860-1g
2-phenylpropane-1-thiol
34366-19-3 90%
1g
$271.00 2024-04-20
eNovation Chemicals LLC
Y0976988-5g
2-phenylpropane-1-thiol
34366-19-3 95%
5g
$1200 2024-08-03
Enamine
EN300-190476-0.05g
2-phenylpropane-1-thiol
34366-19-3 95%
0.05g
$101.0 2023-09-18
Enamine
EN300-190476-0.1g
2-phenylpropane-1-thiol
34366-19-3 95%
0.1g
$152.0 2023-09-18

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